Cas no 1823358-68-4 (6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid)

• Product Name: 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid
• CAS No: 1823358-68-4
• MF: C₉H₄BrFO₃
• MW: 259.028665542603
• MDL: MFCD27664866
• CID: 5220907
• PubChem ID: 122235289
• Update Time: 2025-10-30

6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid

• MDL： MFCD27664866
• Inchi： 1S/C9H4BrFO3/c10-5-2-1-4-3-6(9(12)13)14-8(4)7(5)11/h1-3H,(H,12,13)
• InChI Key： FVWBDFIZHMHZDT-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C(Br)=CC=C2C=C1C(O)=O

Additional information on 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid

Introduction to 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid (CAS No. 1823358-68-4)

6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid (CAS No. 1823358-68-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine and a fluorine atom substituted on a benzo[b]furan scaffold, which endows it with a range of potential biological activities and applications.

The chemical structure of 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid is composed of a benzo[b]furan core, which is a heterocyclic aromatic compound with a five-membered furan ring fused to a benzene ring. The presence of the bromine and fluorine atoms at specific positions on the ring system imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies.

Recent research has highlighted the potential of 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid in the development of new therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities, which are attributed to its ability to modulate key signaling pathways involved in these diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to play a crucial role in inflammation and cancer progression.

In addition to its anti-inflammatory and anti-cancer properties, 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid has also shown promise in neurodegenerative disease research. A recent study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage, suggesting its potential as a neuroprotective agent. The mechanism underlying this protective effect is thought to involve the modulation of mitochondrial function and the reduction of reactive oxygen species (ROS) levels.

The synthesis of 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid has been extensively studied, with several efficient synthetic routes being reported in the literature. One common approach involves the reaction of 2-bromophenylacetic acid with 5-bromofurfuraldehyde followed by cyclization and fluorination steps. This synthetic pathway provides high yields and good purity, making it suitable for large-scale production.

The physicochemical properties of 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid have been thoroughly characterized. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for use in various biological assays and drug delivery systems.

In terms of safety, 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid has been evaluated for its toxicity and found to be relatively safe at therapeutic concentrations. However, as with any new chemical entity, further safety studies are required to ensure its long-term safety and efficacy in clinical settings.

The potential applications of 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid extend beyond its direct therapeutic use. It can serve as a valuable tool for probing biological processes and as a lead compound for the development of more potent and selective drugs. For example, researchers are exploring its use as a probe to study NF-κB signaling pathways in inflammatory diseases and as a scaffold for designing more effective neuroprotective agents.

In conclusion, 6-Bromo-7-fluorobenzo[b]furan-2-carboxylic acid (CAS No. 1823358-68-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potent biological effects, make it an attractive candidate for further investigation and development into novel therapeutic agents.